N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide

• IUPAC Name: N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide
• InChI: InChI=1S/C16H16FN3O4/c1-3-24-12-7-6-10(9-13(12)23-2)15(21)19-20-16(22)11-5-4-8-18-14(11)17/h4-9H,3H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: GCECYKXGLZMLTH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NNC(=O)C2=C(N=CC=C2)F)OC
• Molecular Formula: C16H16FN3O4
• Molecular Weight: 333.31 g/mol

Description

N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide, also known as EF24, is a synthetic compound that has gained considerable attention in recent years due to its potential therapeutic applications. EF24 belongs to the class of curcumin analogs, which are synthesized by modifying the structure of curcumin, a natural compound found in turmeric. The modification of curcumin's structure has been shown to enhance its bioavailability and therapeutic potential. EF24 has been found to exhibit various pharmacological properties, including anti-inflammatory, anticancer, and antioxidant effects.

Mechanism of Action

The mechanism of action of N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide is not fully understood, but it is believed to act through multiple pathways. N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of various genes involved in inflammation and cancer. N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide also inhibits the activity of STAT3, a transcription factor that is overexpressed in various cancers and plays a crucial role in tumor growth and metastasis. N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide has also been found to induce the expression of Nrf2, a transcription factor that regulates the expression of various antioxidant genes.
Biochemical and Physiological Effects:
N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide has been found to exhibit various biochemical and physiological effects. N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide has been shown to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation, which are markers of oxidative stress. N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide has also been found to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase. In addition, N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the levels of anti-inflammatory cytokines, such as IL-10.

Advantages and Limitations for Lab Experiments

N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide has several advantages for lab experiments. N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide is a stable and soluble compound that can be easily synthesized and purified. N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide has also been found to exhibit low toxicity and high bioavailability, which makes it an attractive candidate for therapeutic applications. However, N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide has some limitations for lab experiments. N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide is a relatively new compound, and its mechanism of action is not fully understood. N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide also has poor aqueous solubility, which can limit its use in some experiments.

Future Directions

N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide has shown promising results in various preclinical studies, and further research is needed to determine its therapeutic potential in humans. Some of the future directions for N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide research include:
1. Clinical trials to evaluate the safety and efficacy of N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide in humans.
2. Studies to determine the optimal dose and administration route of N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide for different diseases.
3. Studies to investigate the potential of N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide as a combination therapy with other anticancer drugs.
4. Studies to determine the pharmacokinetics and pharmacodynamics of N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide in humans.
5. Studies to investigate the potential of N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide as a neuroprotective agent in neurodegenerative diseases.
Conclusion:
N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide is a synthetic compound that has shown promising results in various preclinical studies. N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide exhibits various pharmacological properties, including anti-inflammatory, anticancer, and antioxidant effects. N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide has been found to act through multiple pathways, including the inhibition of NF-κB and STAT3 and the induction of Nrf2. N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, further research is needed to determine its therapeutic potential in humans.

Synthesis Methods

N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide can be synthesized by reacting 3-pyridinecarboxylic acid hydrazide with 4-ethoxy-3-methoxybenzoyl chloride, followed by the addition of potassium fluoride. The reaction mixture is then heated, and the product is purified by column chromatography. The yield of N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide obtained by this method is approximately 25%.

Scientific Research Applications

N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer, N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis, inhibiting angiogenesis, and suppressing the activity of various oncogenic signaling pathways. N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide has also been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, N'-(4-ethoxy-3-methoxybenzoyl)-2-fluoropyridine-3-carbohydrazide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.